Cas no 1353962-56-7 (2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide)

• Product Name: 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• CAS No: 1353962-56-7
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2161856
• Update Time: 2025-06-15

2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-methyl-n-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide
• 2-Amino-N-methyl-N-((1-methylpyrrolidin-2-yl)methyl)acetamide
• (S)-2-Amino-N-methyl-N-((1-methylpyrrolidin-2-yl)methyl)acetamide
• AM93223
• 2-Amino-N-methyl-N-(1-methylpyrrolidin-2-ylmethyl)acetamide
• 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide

• Inchi： 1S/C9H19N3O/c1-11-5-3-4-8(11)7-12(2)9(13)6-10/h8H,3-7,10H2,1-2H3
• InChI Key： WOXHOIQBFYCJNO-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C)CC1CCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide

Introduction to 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide (CAS No. 1353962-56-7)

2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide, a compound with the chemical identifier CAS No. 1353962-56-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and biochemical research. The structural complexity and unique functional groups of this molecule make it a subject of intense study, particularly in the context of its pharmacological properties and mechanisms of action.

The molecular structure of 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide is characterized by a central acetylamide moiety, which is flanked by two distinct amino groups. The presence of a methyl group at the N-position and a 1-methyl-pyrrolidin-2-ylmethyl side chain adds to its structural complexity. This configuration not only influences its chemical reactivity but also plays a crucial role in determining its biological activity. The pyrrolidinyl moiety, in particular, is known for its ability to enhance binding affinity and selectivity, making this compound an attractive candidate for further investigation.

Recent research has highlighted the importance of acetylamide derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including their potential as intermediates in the synthesis of more complex molecules. The acetylamide group is particularly interesting because it can participate in hydrogen bonding interactions, which are essential for the binding of drugs to their target receptors. This property makes 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide a valuable tool in the design of small molecule drugs.

The side chain functionality of this compound, specifically the 1-methyl-pyrrolidin-2-ylmethyl group, has been implicated in its interaction with biological targets. Pyrrolidine derivatives are known for their ability to modulate neurotransmitter systems, making them relevant in the treatment of neurological disorders. The methyl substituents on the pyrrolidine ring contribute to the steric environment around the molecule, which can influence its binding kinetics and efficacy. This has led to investigations into how variations in this side chain can be exploited to develop more potent and selective drugs.

In terms of synthetic chemistry, 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide serves as a versatile intermediate. Its synthesis involves multi-step reactions that showcase the ingenuity of modern organic chemistry techniques. The use of protecting groups and transition metal catalysis are common strategies employed in its preparation. These synthetic methodologies not only highlight the compound's structural complexity but also demonstrate its feasibility for large-scale production, which is crucial for pharmaceutical applications.

The pharmacological profile of this compound has been a focus of several recent studies. Initial investigations have suggested that it may exhibit properties relevant to central nervous system (CNS) modulation. The ability to interact with neurotransmitter receptors could make it a candidate for treating conditions such as depression, anxiety, and cognitive disorders. However, further research is needed to fully elucidate its mechanism of action and to assess its potential therapeutic benefits.

One particularly intriguing aspect of 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide is its potential as a scaffold for drug discovery. By modifying specific functional groups or side chains, researchers can generate libraries of analogs that may exhibit enhanced pharmacological properties. This approach leverages the principles of structure-activity relationships (SAR), which are fundamental to rational drug design. The flexibility offered by this molecular framework allows for extensive chemical exploration, opening up new avenues for therapeutic innovation.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its behavior at both the molecular and atomic levels. These techniques help predict how the compound interacts with biological targets and how environmental factors might influence its stability and reactivity. Such information is crucial for optimizing synthetic routes and designing experiments that yield meaningful biological data.

From an industrial perspective, the production and application of 2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-acetamide require stringent quality control measures. Ensuring high purity standards is essential for both laboratory research and clinical trials. The development of robust analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, plays a critical role in verifying the identity and purity of this compound throughout its lifecycle.

The future directions for research on this compound are promising but multifaceted. Further preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can commence. Additionally, exploring new synthetic pathways could lead to more efficient production methods, reducing costs and increasing accessibility for researchers worldwide. Collaborative efforts between academia and industry will be vital in advancing our understanding and utilization of this molecule.